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Compound of Interest

Compound Name: m-Tyramine

Cat. No.: B1210026

Essential Safety and Handling Guide for m-Tyramine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling m-Tyramine in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate risks
associated with this compound.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for m-
Tyramine and related compounds.
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Property Value

Chemical Identity 3-(2-Aminoethyl)phenol (m-Tyramine)

CAS Number 588-05-6 (for m-Tyramine)

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol [1]

Appearance Solid, powder[2]

Melting Point 158 - 163 °C/ 316.4 - 325.4 °F[2]

Boiling Point 175 - 181 °C/ 347 - 357.8 °F @ 8 mmHg[2]

H302: Harmful if swallowed[3]H312: Harmful in
contact with skin[3]H315: Causes skin

Hazard Statements irritation[1][3][4]H319: Causes serious eye
irritation[1][3][4]H332: Harmful if inhaled[3]H335:
May cause respiratory irritation[1][3][4]

P261: Avoid breathing dust[1]P264: Wash skin

thoroughly after handling[1]P271: Use only
Precautionary Statements outdoors or in a well-ventilated area[1]P280:

Wear protective gloves/eye protection/face

protection[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling m-Tyramine.

e Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face
shield should be used in conjunction with goggles when there is a splash hazard.[5]

e Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves.[1]
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o Lab Coat/Clothing: A lab coat must be worn. Full-length pants or skirts and closed-toe,
closed-heel shoes are required to cover all skin.[5] Wear appropriate protective clothing to
prevent skin exposure.[2]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or when handling the powder outside of a ventilated
enclosure, use a NIOSH/MSHA-approved respirator.[2] Follow OSHA respirator regulations
found in 29 CFR 1910.134 or European Standard EN 149.[2]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining the integrity of
m-Tyramine and ensuring a safe laboratory environment.

Handling

» Engineering Controls: Handle m-Tyramine in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust.[4] Ensure an eyewash station and safety
shower are readily accessible.[2]

e Avoiding Dust Formation: Avoid generating dust during handling.[2][4]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1] Immediately change any contaminated clothing.[1]

Storage

o Container: Keep the container tightly sealed to prevent contamination and exposure.[1][3]
» Conditions: Store in a dry, cool, and well-ventilated place.[2]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[2]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure to m-Tyramine.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[2] Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[1]

o Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the affected skin area
with plenty of water and soap.[1] If skin irritation persists, consult a physician.[4]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Call a poison center or doctor if you feel
unwell.[1]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterward.[2] Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Disposal Plan

All waste materials containing m-Tyramine must be disposed of in accordance with federal,
state, and local environmental regulations.

o Waste Collection: Collect waste m-Tyramine and any contaminated materials (e.g., gloves,
weighing paper) in a designated, labeled, and sealed container.

» Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[1] Do not allow the chemical to enter drains or sewers.[6]

Visual Workflows

The following diagrams illustrate key procedural workflows for handling m-Tyramine safely.
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m-Tyramine Spill Occurs

Spill Detected

Immediate Actions

Evacuate Immediate Area & Alert Others

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Ensure Adequate Ventilation

Cleanup Procedure

Contain the Spill with Inert Material

l

Carefully Collect Powder
(Avoid Dust Generation)

:

Clean Spill Area with Wet Cloth

Disposal
v

Place Contaminated Materials in a Sealed Bag

,

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling an m-Tyramine spill.
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Caption: Standard operating procedure for handling m-Tyramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1210026?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W421501
https://www.fishersci.com/store/msds?partNumber=AC140610250&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/35233m.pdf
https://www.carlroth.com/medias/SDB-4862-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM2NDV8YXBwbGljYXRpb24vcGRmfGFHUXhMMmc0WVM4NU1UZ3hPREF6TmpjMU5qYzRMMU5FUWw4ME9EWXlYMGRDWDBWT0xuQmtaZ3w0ODQ0YTMwY2IyOWVmNzk1NGViOTk2OTNhNWE0ZDZiMGEzNzE2MmE0Njk2MWQ2ZGUyNzZhZWEyMjE4NmMzMDE0
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/6-safety-2
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/6-safety-2
https://fr.cpachem.com/msds?num=SB49364&dnl=sd_-_Tyramine_CAS_51-67-2_EC_200-115-8_%28SB49364%29_%28EU%29.pdf
https://www.benchchem.com/product/b1210026#personal-protective-equipment-for-handling-m-tyramine
https://www.benchchem.com/product/b1210026#personal-protective-equipment-for-handling-m-tyramine
https://www.benchchem.com/product/b1210026#personal-protective-equipment-for-handling-m-tyramine
https://www.benchchem.com/product/b1210026#personal-protective-equipment-for-handling-m-tyramine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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